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Introduction
Fluensulfone is a non-fumigant nematicide belonging to the fluoroalkenyl thioether chemical

class.[1] It represents a significant advancement in the management of plant-parasitic

nematodes, including the highly damaging sting nematode (Belonolaimus longicaudatus). Its

unique mode of action, which is distinct from that of organophosphates and carbamates,

involves the disruption of nematode feeding, motility, and development across all active life

stages.[1][2][3] This document provides detailed application notes and experimental protocols

for the use of fluensulfone in managing sting nematodes in various agricultural environments,

with a focus on research and development applications. Fluensulfone has demonstrated

efficacy against a wide range of plant-parasitic nematodes, including root-knot, cyst, and lance

nematodes.[4][5]

Physicochemical Properties and Mode of Action
Fluensulfone is a water-soluble compound that moves through the soil profile with water.[6] It

possesses both contact and systemic activity, allowing for its effectiveness against nematodes

both in the soil and within plant roots.[7][8] However, the degree of systemic activity can vary

among different crop species.[6] The nematicidal effects of fluensulfone are characterized by

a gradual onset, leading to cessation of feeding, impaired motility, and developmental arrest.

Studies on the model organism Caenorhabditis elegans have shown that fluensulfone has

pleiotropic actions, inhibiting development, egg-laying, egg-hatching, feeding, and locomotion.
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[1] Importantly, it exhibits a more favorable toxicological profile with lower mammalian toxicity

compared to older classes of nematicides.[6][9]

Application Notes
Target Pest: Sting Nematode (Belonolaimus
longicaudatus)
The sting nematode is an ectoparasitic nematode that feeds on plant roots from the outside,

causing significant damage to a wide range of crops, including turfgrass, strawberries, and

potatoes.[7][10][11] It is considered one of the most damaging nematodes to turfgrass in

Florida.[7] Damage symptoms often manifest as stunted growth, chlorosis, and a reduced

ability to withstand environmental stresses.[7]

Formulations and Application Methods
Fluensulfone is available in various formulations, including emulsifiable concentrates (e.g.,

Nimitz 480 EC) and granular products (e.g., Nimitz Pro G®).[7]

Common application methods include:

Broadcast Application: Uniform application over the entire soil surface, followed by

mechanical incorporation or irrigation to move the product into the root zone (typically 6-8

inches).[12]

Banded Application: Application in a narrow band over the crop row, reducing the total

amount of product used per unit area. This also requires incorporation into the soil.

Drip Irrigation (Chemigation): Application through the drip irrigation system, which allows for

precise placement and movement into the wetted zone where roots are concentrated.[6]

Studies have shown that application without immediate pulse irrigation or with a one-hour

delay before pulsing can be more effective than simultaneous application with pulse

irrigation.[6]

Granular Spreading: Application of granular formulations using a spreader, followed by

irrigation to release the active ingredient into the soil.[7][8]
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Application Rates and Timing
Application rates can vary depending on the crop, soil type, and nematode pressure.

General Rates: Label recommendations often range from 4 to 8 liters per hectare. The

maximum single application rate is approximately 3.84 kg a.i./ha. Another source indicates a

maximum single application of 2.5 lbs a.i./A (approximately 2.8 kg a.i./ha).[12]

Crop-Specific Examples:

In potato, a preplant soil spray of fluensulfone was evaluated at 403 g a.i./treated ha.[11]

[13]

For root-knot nematode control in onions, rates of 2.0 and 2.25 L/ha were found to be

most effective.[9]

Timing: Fluensulfone is typically applied as a pre-plant treatment.[10] For optimal efficacy,

soil temperatures should be above 16°C, as nematodes are less active and may not readily

absorb the nematicide at lower temperatures. Research on sting nematode behavior in

turfgrass indicates that they are in the upper 4 inches of the soil profile during the early to

mid-spring, making this an ideal time for application.[14]

Data on Efficacy of Fluensulfone Against Sting and
Other Nematodes
The following tables summarize quantitative data from various studies on the efficacy of

fluensulfone.

Table 1: Efficacy of Fluensulfone in Florida Strawberry (2019-2022 Seasons)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://downloads.regulations.gov/EPA-HQ-OPP-2012-0629-0014/content.pdf
https://www.benchchem.com/product/b1672874?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10324121/
https://agris.fao.org/search/en/providers/122436/records/6759ab1a0ce2cede71c9cb3f
https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S2007-33802023000100417
https://www.benchchem.com/product/b1672874?utm_src=pdf-body
https://www.researchgate.net/publication/383535854_Efficacy_of_fluopyram_and_fluensulfone_on_sting_nematode_Belonolaimus_longicaudatus_in_Florida_strawberry
https://turfpathology.ces.ncsu.edu/2017/06/sting-the-nematodes-before-they-sting-you-back/
https://www.benchchem.com/product/b1672874?utm_src=pdf-body
https://www.benchchem.com/product/b1672874?utm_src=pdf-body
https://www.benchchem.com/product/b1672874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment Application Timing Total Yield ( kg/ha )
Sting Nematode
Population (per 100
cm³ soil)

Untreated Control N/A Lower than treated Higher than treated

Fluensulfone
One week before

transplanting

Less increase than

Fluopyram

Numerically lower

than control

Fluopyram At transplanting
Greater than

untreated control

Trend towards lower

populations

Fluensulfone +

Fluopyram
Sequential application

Greater than

untreated control
Not specified

Metam potassium

(fumigant)

Three weeks before

transplanting

Consistently higher

than control

Often higher at the

end of the season

Data adapted from a study on sting nematode management in Florida strawberries. The study

noted that while metam potassium provided the highest yields, it did not reduce end-of-season

sting nematode populations as effectively as the non-fumigant options in some cases.[10]

Table 2: Efficacy of Fluensulfone in Florida Potato (2020-2021)

Treatment
Application Rate
(a.i./treated ha)

Sting Nematode
Abundance

Potato Yield

Untreated Control N/A High Low

Fluensulfone 403 g
Did not consistently

manage
Inconsistent effect

1,3-D (fumigant) 88.3 kg Consistently managed
Consistently

increased

Metam potassium

(fumigant)
390 kg Managed abundance Phytotoxic to potato

Metam potassium +

Fluensulfone
390 kg + 403 g Managed abundance Phytotoxic to potato
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This study highlights that under the tested conditions, the fumigant 1,3-D was the most

effective treatment for both sting nematode management and yield improvement in potato.

Fluensulfone alone showed inconsistent results.[11][13]

Table 3: Efficacy of Fluensulfone against Root-Knot Nematode (M. incognita) in Onion

Treatment Application Rate (L/ha)
Nematode Population
Reduction (at 30 days after
sowing)

Untreated Control N/A 0%

Fluensulfone 1.75 73.8%

Fluensulfone 2.00 90.5%

Fluensulfone 2.25 >90.5% (most effective)

This table demonstrates the dose-dependent efficacy of fluensulfone on a different nematode

species, providing a reference for its potential activity.[9]

Experimental Protocols
Protocol 1: Field Efficacy Trial of Fluensulfone for Sting
Nematode Management
1. Objective: To evaluate the efficacy of different application rates and methods of

fluensulfone for the management of sting nematodes (B. longicaudatus) on a selected crop

(e.g., turfgrass, strawberry, potato).

2. Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Replicates: Minimum of 4-5 replicates per treatment.

Plot Size: Dependent on crop and application equipment, but should be sufficient to minimize

edge effects (e.g., 2m x 5m for turfgrass).
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3. Treatments:

Untreated Control.

Fluensulfone - Rate 1 (e.g., 2.0 kg a.i./ha) - Broadcast application.

Fluensulfone - Rate 2 (e.g., 3.0 kg a.i./ha) - Broadcast application.

Fluensulfone - Rate 2 (e.g., 3.0 kg a.i./ha) - Drip irrigation.

Positive Control (Standard Nematicide, e.g., 1,3-D for potato).[11][13]

4. Site Selection and Preparation:

Select a field with a known history of sting nematode infestation and uniform soil type.

Conduct pre-treatment soil sampling to confirm nematode population densities are above the

economic threshold.

Prepare the land according to standard practices for the chosen crop.

5. Application of Treatments:

Calibrate all application equipment (sprayers, spreaders, drip systems) prior to use.

Apply treatments as per the experimental design. For soil-applied treatments, incorporate

into the top 6-8 inches of soil using a tiller or sufficient irrigation immediately after application.

[12]

Record environmental conditions at the time of application (soil temperature, moisture).

6. Data Collection:

Nematode Populations: Collect soil samples from the root zone of each plot at regular

intervals (e.g., pre-application, mid-season, and at harvest). Use a systematic sampling

pattern (e.g., 10-15 cores per plot). Extract nematodes using a standard method like the

Baermann funnel or centrifugal flotation. Identify and count sting nematodes.
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Crop Health and Vigor: Assess plant height, canopy cover, and visual damage ratings (e.g.,

chlorosis, stunting) at multiple time points during the growing season.

Root Damage Assessment: At the end of the season, carefully excavate root systems from a

representative number of plants per plot. Assess root galling (if a concurrent root-knot

nematode population exists) and overall root health (e.g., root mass, necrosis).

Yield: Harvest the marketable portion of the crop from the center of each plot and record the

weight and quality.

7. Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD.

If significant treatment effects are observed, use a mean separation test (e.g., Tukey's HSD)

to compare treatment means.
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Caption: Workflow for a field trial evaluating fluensulfone efficacy.
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Considerations and Limitations
Efficacy Variability: The effectiveness of fluensulfone can be influenced by soil type, organic

matter content, pH, and environmental conditions.[15] As seen in the potato study, its

performance may be inconsistent compared to established fumigants in certain cropping

systems.[11][13]

Phytotoxicity: While generally considered safe for labeled crops, there have been reports of

reduced plant vigor in some instances.[16] A pre-plant application interval is often required.

[16]

Resistance Management: Although resistance in nematode populations to fluensulfone has

not been proven, repeated and exclusive use of any single nematicide can lead to reduced

efficacy. It is crucial to integrate fluensulfone into a broader Integrated Pest Management

(IPM) program that includes crop rotation, resistant varieties, and rotation with nematicides

having different modes of action.

Non-Target Effects: Fluensulfone has been shown to have minimal impact on the diversity

and population density of non-target free-living nematodes, which is a significant advantage

over broad-spectrum fumigants.[4][17]

Conclusion
Fluensulfone is a valuable tool for the management of sting nematodes in various agricultural

settings. Its unique mode of action and favorable environmental profile make it a suitable

component of modern IPM strategies. However, for research and development professionals, it

is critical to conduct site-specific trials to optimize application methods and rates for local

conditions and cropping systems to ensure consistent and effective nematode control.

Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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